N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide

• IUPAC Name: N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide
• InChI: InChI=1S/C13H17N5O/c1-10(2)18(9-11-7-5-4-6-8-11)13(19)12-14-16-17(3)15-12/h4-8,10H,9H2,1-3H3
• InChI Key: RLBPANRKNNAPMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)C2=NN(N=N2)C
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a tetrazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal activity. It is also thought to modulate the release of neurotransmitters, such as glutamate and acetylcholine.
Biochemical and Physiological Effects:
N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide has been shown to have significant biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to a reduction in neuronal activity. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide has several advantages for lab experiments. It is easy to synthesize, has a high yield, and can be purified using column chromatography. However, one of the limitations of this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for the study of N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide. One of the most promising areas of research is the development of new drugs for the treatment of neurological disorders. Another area of research is the investigation of the compound's potential use as an anti-inflammatory and analgesic agent. Additionally, further studies are needed to fully understand the compound's mechanism of action and its effects on different pathways in the body.

Synthesis Methods

N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide can be synthesized using different methods. One of the most common methods is the reaction of benzylamine, propargyl alcohol, and azidotrimethylsilane. The reaction is carried out in the presence of a copper catalyst and a base. The yield of the reaction is high, and the compound can be purified using column chromatography.

Scientific Research Applications

N-benzyl-2-methyl-N-propan-2-yltetrazole-5-carboxamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant activities. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy.